Cas no 64908-89-0 (2-Propen-1-one,3-(3-aminophenyl)-1-(2-pyridinyl)-)

64908-89-0 structure
Product name:2-Propen-1-one,3-(3-aminophenyl)-1-(2-pyridinyl)-
2-Propen-1-one,3-(3-aminophenyl)-1-(2-pyridinyl)- Chemical and Physical Properties
Names and Identifiers
-
- (E)-3-(3-aminophenyl)-1-pyridin-2-ylprop-2-en-1-one
- 2-Propen-1-one,3-(3-aminophenyl)-1-(2-pyridinyl)-
- 3-(3-Aminophenyl)-1-(2-pyridinyl)-2-propen-1-one
- 64908-89-0
- DTXSID701236807
-
- Inchi: InChI=1S/C14H12N2O/c15-12-5-3-4-11(10-12)7-8-14(17)13-6-1-2-9-16-13/h1-10H,15H2
- InChI Key: IRWVLYKXFLOCOQ-UHFFFAOYSA-N
- SMILES: C1=CC=NC(=C1)C(=O)C=CC2=CC(=CC=C2)N
Computed Properties
- Exact Mass: 224.09506
- Monoisotopic Mass: 224.094963
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 288
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 56
Experimental Properties
- Density: 1.21
- Boiling Point: 447.6°C at 760 mmHg
- Flash Point: 224.5°C
- Refractive Index: 1.672
- PSA: 55.98
2-Propen-1-one,3-(3-aminophenyl)-1-(2-pyridinyl)- Related Literature
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Yangyang Li,Junjie Guo,Xiaohui Liu,Weiping Qin J. Mater. Chem. C, 2016,4, 2123-2126
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Bo Cao,Shuai Fan,Xiaoyin Tan,Yandi Hu Environ. Sci.: Nano, 2017,4, 1670-1681
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Chih-Kai Lin,Huan-Cheng Chang,Albert A. Villaeys,Michitoshi Hayashi Phys. Chem. Chem. Phys., 2007,9, 853-861
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Yao Xu,Xiang Wang,Kang Song,Jun Du,Jinliang Liu,Yuqing Miao,Yuhao Li RSC Adv., 2021,11, 15323-15331
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